Cas no 14165-27-6 (N,N'-dibenzylethylenediamine)

• Product Name: N,N'-dibenzylethylenediamine
• CAS No: 14165-27-6
• MF: C₁₆H₂₀N₂
• MW: 240.343403816223
• MDL: MFCD08705401
• CID: 93282
• PubChem ID: 6394114
• Update Time: 2025-06-13

N,N'-dibenzylethylenediamine Chemical and Physical Properties

Names and Identifiers

• N,N'-dibenzylethylenediamine
• 1,2-di(benzylamino)ethane
• N,N'Dibenzylethylenediamine
• Benzathine
• 1,2-Bis(benzylamino)ethane
• [1,2-Bis(benzylamino)ethane]
• Ethylenediamine-N,N-Di Benzyl
• ETHYLENEDIAMINE- N N'-DIBENZYL
• N,N1-dibenzylethylenediamine
• N,N-Dibenzyl-aethylendiamin
• N,N-dibenzyl-ethane-1,2-diamine
• N,N-dibenzyl-ethylenediamine
• N1,N1-dibenzylethane-1,2-diaMine
• 1,2-EthanediaMine,N1,N1-bis(phenylMethyl)-
• 1 2-BIS(BENZYLAMINO)ETHANE
• ETHYLENEDIAMINE-N N'-DIBENZYL
• SCHEMBL21755
• N,N dibenzylethylenediamine
• Ethylenediamine-N,N'-Di Benzyl
• N'-dibenzyl-ethylenediamine
• NS00128165
• MFCD08705401
• 14165-27-6
• ACTNHJDHMQSOGL-UHFFFAOYSA-N
• N,N-DIBENZYLETHYLENEDIAMINE
• N,N/'-DIBENZYLETHYLENEDIAMINE
• AKOS009361714
• N,N-dibenzylethylene diamine
• N',N'-dibenzylethane-1,2-diamine
• CS-0187836
• FT-0637020
• BS-52266
• (2-AMINOETHYL)DIBENZYLAMINE
• DB-042577

• MDL： MFCD08705401
• Inchi： 1S/C16H20N2/c17-11-12-18(13-15-7-3-1-4-8-15)14-16-9-5-2-6-10-16/h1-10H,11-14,17H2
• InChI Key： ACTNHJDHMQSOGL-UHFFFAOYSA-N
• SMILES： N(CCN)(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.16300
• Monoisotopic Mass: 240.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.02 g/mL at 25 °C(lit.)
• Melting Point: 23-25 °C
• Boiling Point: 195 °C4 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.565(lit.)
• PSA: 29.26000
• LogP: 3.34780

N,N'-dibenzylethylenediamine Security Information

• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26
• RTECS：KV3325000
• Hazardous Material Identification：
• Risk Phrases：R22

Additional information on N,N'-dibenzylethylenediamine

Recent Advances in the Application of N,N'-Dibenzylethylenediamine (CAS: 14165-27-6) in Pharmaceutical Research

N,N'-Dibenzylethylenediamine (DBED), with the CAS number 14165-27-6, is a diamine derivative that has garnered significant attention in pharmaceutical research due to its versatile applications in drug formulation and delivery. Recent studies have explored its role as a counterion in the development of long-acting injectable formulations, particularly for antibiotics and peptide-based therapeutics. This research brief synthesizes the latest findings on DBED, highlighting its chemical properties, pharmacological applications, and emerging trends in its utilization.

One of the most notable applications of DBED is its use as a salt-forming agent to enhance the solubility and stability of poorly water-soluble drugs. A 2023 study published in the Journal of Pharmaceutical Sciences demonstrated that DBED-based salts of broad-spectrum antibiotics, such as penicillin derivatives, exhibit improved bioavailability and prolonged release profiles. The study employed X-ray crystallography and dissolution testing to characterize the salt forms, revealing that DBED's aromatic rings contribute to enhanced hydrophobic interactions, thereby stabilizing the drug complex.

In addition to its role in antibiotic formulations, DBED has been investigated for its potential in peptide drug delivery. A recent preclinical study (2024) in Bioconjugate Chemistry reported the successful use of DBED as a counterion for glucagon-like peptide-1 (GLP-1) analogs. The researchers observed that DBED-mediated formulations significantly extended the half-life of the peptide in vivo, reducing the frequency of administration. This finding has implications for the treatment of chronic conditions such as type 2 diabetes, where sustained drug release is critical.

Another area of innovation involves the use of DBED in nanotechnology-based drug delivery systems. A 2024 ACS Nano publication detailed the development of DBED-functionalized nanoparticles for targeted cancer therapy. The study highlighted DBED's ability to act as a linker between polymeric nanoparticles and chemotherapeutic agents, improving drug loading efficiency and tumor-specific accumulation. In vitro and in vivo experiments confirmed the system's efficacy in reducing off-target effects while maintaining therapeutic potency.

Despite these advancements, challenges remain in optimizing DBED-based formulations for clinical translation. A 2023 review in Advanced Drug Delivery Reviews emphasized the need for further toxicological studies to assess DBED's long-term safety profile, particularly in chronic dosing scenarios. Additionally, researchers are exploring structural modifications of DBED to tailor its physicochemical properties for specific drug classes, as reported in a recent European Journal of Medicinal Chemistry article (2024).

In conclusion, N,N'-dibenzylethylenediamine (14165-27-6) continues to be a valuable tool in pharmaceutical development, with recent research expanding its applications beyond traditional antibiotic formulations. Its unique chemical properties make it suitable for addressing contemporary challenges in drug delivery, from peptide therapeutics to precision oncology. Future studies should focus on bridging the gap between preclinical success and clinical applicability, ensuring that DBED-based innovations reach their full therapeutic potential.